Cas no 2361714-10-3 (N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2361714-10-3
• MF: C₁₇H₁₉FN₄O₂
• MW: 330.356766939163
• CID: 5415379
• PubChem ID: 145907547
• Update Time: 2025-05-26

N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580472
• N-{2-[4-(2-cyano-3-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• 2361714-10-3
• Z2699246560
• N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C17H19FN4O2/c1-3-16(23)20(2)12-17(24)22-9-7-21(8-10-22)15-6-4-5-14(18)13(15)11-19/h3-6H,1,7-10,12H2,2H3
• InChI Key： DAGDVKZTTZKKOZ-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CCN(C2=CC=CC(F)=C2C#N)CC1)=O)C)(=O)C=C

Computed Properties

• Exact Mass: 330.14920402g/mol
• Monoisotopic Mass: 330.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.1±50.0 °C(Predicted)
• pka: 0.25±0.20(Predicted)

Additional information on N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide

Professional Introduction to N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2361714-10-3)

N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide, identified by its CAS number 2361714-10-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups, including a piperazine ring, a cyano group, a fluorine substituent, and an amide moiety, contributes to its unique chemical properties and reactivity.

The piperazine moiety in the molecular structure is particularly noteworthy. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antiparasitic effects. The presence of this group in N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide suggests that this compound may exhibit similar pharmacological properties. Recent studies have highlighted the importance of piperazine-based compounds in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

The cyano and fluorine substituents further enhance the compound's potential biological activity. The cyano group can influence the electronic properties of the molecule, affecting its interactions with biological targets. Fluorine atoms, on the other hand, are frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity. The combination of these substituents in N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide may contribute to its unique pharmacokinetic profile and therapeutic efficacy.

In recent years, there has been a growing interest in the development of novel amide-based compounds for their potential applications in medicine. The amide functional group in N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide plays a crucial role in determining its chemical behavior and biological interactions. Amides are known for their stability and ability to form hydrogen bonds, which can enhance the binding affinity of a molecule to its target receptor. This property makes amide-containing compounds attractive candidates for drug development.

The synthesis of N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide involves multiple steps and requires careful optimization to ensure high yield and purity. The presence of sensitive functional groups such as the cyano group necessitates precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled chemists to achieve greater efficiency and selectivity in the preparation of complex molecules like this one.

The pharmacological potential of N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide has been explored through various experimental approaches. In vitro studies have demonstrated its interaction with several biological targets, suggesting possible applications in treating a range of diseases. For instance, preliminary research indicates that this compound may have inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings are crucial for understanding its therapeutic potential and guiding further research.

The use of computational methods has also played a significant role in investigating the properties of N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and interact with biological targets at the molecular level. These simulations can provide valuable insights into its mechanism of action and help identify potential modifications that could enhance its efficacy.

In conclusion, N-[2-[4-(2-Cyano-3-fluorophenyl)-1-piperazinyl]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2361714-10-3) is a compound with significant pharmaceutical potential. Its complex structure, characterized by functional groups such as piperazine, cyano, fluorine, and amide, makes it a promising candidate for further research and development. Ongoing studies aim to elucidate its pharmacological properties and explore new therapeutic applications.